Cas no 1955548-14-7 ((1,5-Dimethylpyrrolidin-2-yl)methanamine dihydrochloride)

• Product Name: (1,5-Dimethylpyrrolidin-2-yl)methanamine dihydrochloride
• CAS No: 1955548-14-7
• MF: C₇H₁₈Cl₂N₂
• MW: 201.137219905853
• CID: 5153266
• PubChem ID: 122360029
• Update Time: 2025-05-24

(1,5-Dimethylpyrrolidin-2-yl)methanamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1,5-dimethylpyrrolidin-2-yl)methanamine dihydrochloride
• (1,5-Dimethylpyrrolidin-2-yl)methanamine dihydrochloride

• Inchi： 1S/C7H16N2.2ClH/c1-6-3-4-7(5-8)9(6)2;;/h6-7H,3-5,8H2,1-2H3;2*1H
• InChI Key： LYWHDJZFBXAOJE-UHFFFAOYSA-N
• SMILES： Cl.Cl.N1(C)C(C)CCC1CN

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 92.9
• Topological Polar Surface Area: 29.3

Additional information on (1,5-Dimethylpyrrolidin-2-yl)methanamine dihydrochloride

Comprehensive Overview of (1,5-Dimethylpyrrolidin-2-yl)methanamine Dihydrochloride (CAS No. 1955548-14-7)

(1,5-Dimethylpyrrolidin-2-yl)methanamine dihydrochloride (CAS No. 1955548-14-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its pyrrolidine backbone and dihydrochloride salt form, is widely studied for its potential applications in drug discovery and development. Researchers are particularly interested in its structural versatility and bioactive properties, which make it a valuable intermediate in synthesizing novel therapeutic agents.

The chemical structure of (1,5-Dimethylpyrrolidin-2-yl)methanamine dihydrochloride features a pyrrolidine ring substituted with two methyl groups at positions 1 and 5, along with an aminomethyl group at position 2. This configuration contributes to its unique physicochemical properties, including solubility and stability, which are critical for its use in medicinal chemistry. The dihydrochloride salt form enhances its water solubility, facilitating its application in aqueous-based formulations and biological assays.

In recent years, the demand for pyrrolidine derivatives like (1,5-Dimethylpyrrolidin-2-yl)methanamine dihydrochloride has surged due to their role in developing CNS-targeting drugs and neuromodulators. This aligns with the growing interest in neurodegenerative disease research and psychoactive compound development, topics frequently searched in academic and pharmaceutical circles. The compound's potential to interact with neurotransmitter receptors and enzyme systems makes it a subject of ongoing investigation.

From a synthetic chemistry perspective, CAS No. 1955548-14-7 is often utilized as a building block for more complex molecules. Its amine functionality allows for further derivatization, enabling the creation of libraries of compounds for high-throughput screening. This is particularly relevant in the era of AI-driven drug discovery, where researchers seek diverse chemical scaffolds to optimize drug-likeness and target affinity.

The analytical characterization of (1,5-Dimethylpyrrolidin-2-yl)methanamine dihydrochloride typically involves techniques such as NMR spectroscopy, mass spectrometry, and HPLC purity analysis. These methods ensure the compound meets the stringent quality standards required for preclinical studies. Additionally, its stability under various conditions is a key consideration for storage and handling protocols in laboratories.

Beyond its pharmaceutical applications, this compound has also been explored in material science for designing functionalized polymers and catalysts. Its amine group can serve as a ligand or a cross-linking agent, contributing to the development of advanced materials with tailored properties. This interdisciplinary relevance underscores the compound's versatility and broad utility.

As the scientific community continues to explore new chemical entities, (1,5-Dimethylpyrrolidin-2-yl)methanamine dihydrochloride remains a compound of interest due to its structural simplicity and functional adaptability. Future research may focus on optimizing its synthetic routes or expanding its applications in bioconjugation and prodrug design, aligning with trends in personalized medicine and targeted drug delivery.

In summary, CAS No. 1955548-14-7 represents a promising candidate for multiple scientific endeavors, from drug development to material innovation. Its well-defined properties and broad applicability ensure its continued relevance in both academic and industrial settings, making it a noteworthy subject for researchers and chemists worldwide.